Cas no 1803591-80-1 (2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine Dihydrochloride)

• Product Name: 2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine Dihydrochloride
• CAS No: 1803591-80-1
• CID: 4616848
• PubChem ID: 86775255
• Update Time: 2025-06-18

2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine Dihydrochloride

Additional information on 2-{5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}ethan-1-amine Dihydrochloride

Introduction to 2-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}ethan-1-amine Dihydrochloride (CAS No. 1803591-80-1)

2-{5H,6H,7H-pyrrolo[2,1-c1,2,4-triazol-3-yl}ethan-1-amine Dihydrochloride, identified by its CAS number 1803591-80-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a valuable candidate for further research and development in drug discovery. The structural framework of this molecule incorporates a pyrrolo[2,1-c][1,2,4-triazole] core, which is known for its potential biological activity and versatility in medicinal chemistry.

The pyrrolo[2,1-c][1,2,4-triazole] scaffold is a fused heterocyclic system consisting of a pyrrole ring connected to a triazole ring. This configuration imparts distinctive electronic and steric properties to the molecule, which can be exploited to modulate its interaction with biological targets. In recent years, there has been growing interest in exploring the pharmacological potential of such scaffolds due to their ability to engage with various biological receptors and enzymes. The presence of the ethylamine side chain further enhances the molecular diversity of this compound, providing multiple sites for functionalization and interaction with biological systems.

One of the most compelling aspects of 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4-triazol-3-yl}ethan-1-amine Dihydrochloride is its potential as a building block for the development of novel therapeutic agents. The triazole moiety is particularly noteworthy due to its role in several clinically approved drugs, where it contributes to stability and bioavailability. Additionally, the pyrrole ring is a common structural motif in bioactive molecules, often involved in hydrogen bonding interactions with biological targets. These features make this compound an attractive candidate for further investigation in the context of drug design and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. These tools have been instrumental in identifying promising candidates for experimental validation. For instance, studies using molecular docking simulations have suggested that 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4-triazol-3-yl}ethan-1-amine Dihydrochloride may interact with enzymes and receptors involved in inflammatory pathways and cancer signaling. Such findings underscore the potential therapeutic relevance of this compound.

The synthesis of 2-{5H,6H,7H-pyrrolo[2,1-c][1,2,4-triazol-3-yl}ethan-1-amine Dihydrochloride represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the heterocyclic core followed by functional group modifications to introduce the ethylamine side chain. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride salt form. This salt form enhances the solubility and stability of the compound under various conditions

Applications: This compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases. Its unique structural features make it suitable for targeting multiple biological pathways simultaneously. Researchers are exploring its potential in treating neurological disorders by modulating neurotransmitter activity at specific receptor sites

The dihydrochloride salt form (CAS No. 1803591-80-1) is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base form